1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C26H29N3O6S
• Molecular Weight: 511.6 g/mol
• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonyl]-1-phenylmethoxycarbonyl-5-(pyrazol-1-ylmethyl)-2-thiophen-2-ylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C26H29N3O6S/c1-25(2,3)35-23(32)26(17-28-13-8-12-27-28)15-19(22(30)31)21(20-11-7-14-36-20)29(26)24(33)34-16-18-9-5-4-6-10-18/h4-14,19,21H,15-17H2,1-3H3,(H,30,31)
• InChI Key: GNTAWJCNJONINB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1(CC(C(N1C(=O)OCC2=CC=CC=C2)C3=CC=CS3)C(=O)O)CN4C=CC=N4

Description

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid is a multifunctional pyrrolidine derivative featuring dual carbamate protecting groups (benzyloxycarbonyl [Cbz] and tert-butoxycarbonyl [Boc]), a pyrazole-methyl substituent, and a thiophene moiety. This compound is likely an intermediate in medicinal chemistry or peptide synthesis, leveraging the Boc and Cbz groups for orthogonal protection strategies . Its structural complexity enables comparisons with analogs in terms of reactivity, stability, and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid involves multiple steps, each requiring specific reagents and conditions The benzyloxycarbonyl and tert-butoxycarbonyl groups are then added to protect the amine functionalities during subsequent reactions

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of automated synthesis equipment and continuous flow reactors to streamline the process and ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The benzyloxycarbonyl and tert-butoxycarbonyl groups can be substituted with other protecting groups or functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thiophene ring would yield sulfoxides or sulfones, while reduction of the carboxylic acid group would yield an alcohol.

Scientific Research Applications

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s various functional groups allow it to bind to different proteins and enzymes, potentially inhibiting or activating their functions. This can lead to changes in cellular processes and physiological effects.

Comparison with Similar Compounds

Core Pyrrolidine Derivatives with Dual Protecting Groups

• Compound A: (R)-1-(tert-Butoxycarbonyl)-2-phenethylpyrrolidine-2-carboxylic acid Key Differences: Lacks pyrazole-methyl and thiophenyl groups; features a phenethyl substituent. Molecular Formula: C₁₈H₂₅NO₄ vs. the target compound’s estimated formula (C₂₅H₂₇N₃O₆S). Stability: Boc groups are base-sensitive, while Cbz requires hydrogenolysis. The absence of a thiophene in Compound A reduces sulfur-related reactivity (e.g., oxidation) .

Pyrazole-Containing Analogs

• Compound B : 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-imidazol-1-yl)methyl]-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid
  • Key Differences : Replaces pyrazole with imidazole and thiophene with thiazole.
  • Impact :
• Electronic Effects : Thiazole’s nitrogen enhances polarity vs. thiophene’s sulfur-driven hydrophobicity.
• Hydrogen Bonding: Imidazole offers two H-bond donors vs. pyrazole’s one, altering solubility and target interactions .

Boc-Protected Pyrrolidine Carboxylates

• Compound C: Ethyl 1-[(tert-butoxycarbonyl)amino]-2-methyl-5-(1-methyl-1H-indol-3-yl)-4-[(1-methyl-1H-indol-3-yl)carbonyl]-1H-pyrrole-3-carboxylate (10a) Key Differences: Pyrrole core instead of pyrrolidine; indole substituents instead of thiophene/pyrazole. Synthesis: Copper-catalyzed reactions in THF (similar conditions may apply to the target compound’s synthesis) . Melting Point: 169–173°C (target compound’s MP likely higher due to increased rigidity from dual protection).

Table 1. Structural and Functional Comparison

Property	Target Compound	Compound B	Compound C
Core Structure	Pyrrolidine	Pyrrolidine	Pyrrole
Protecting Groups	Cbz, Boc	Cbz, Boc	Boc (amino group)
Heterocycles	Thiophene, pyrazole	Thiazole, imidazole	Indole
Molecular Weight	~550 g/mol (estimated)	512.58 g/mol	554 g/mol
Key Reactivity	Orthogonal deprotection (Boc: acidic; Cbz: H₂/Pd)	Similar deprotection	Boc removal under acidic conditions

Functional Group Analysis

• Boc vs. Cbz Protection: Boc: Stable under basic conditions but cleaved by TFA. Ideal for stepwise synthesis . Cbz: Removed via hydrogenolysis; incompatible with sulfur-containing groups (e.g., thiophene) under H₂/Pd, necessitating careful deprotection sequencing .
• Thiophene vs. Thiazole :
  • Thiophene’s electron-rich sulfur enhances π-stacking but may oxidize. Thiazole’s nitrogen improves solubility .
• Pyrazole vs. Imidazole :
  • Pyrazole’s two adjacent nitrogen atoms create a planar structure, influencing binding affinity in drug design compared to imidazole’s H-bonding versatility .

Biological Activity

The compound 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-pyrazol-1-yl)methyl]-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid is a complex organic molecule that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Molecular Characteristics

• Molecular Formula : C26H29N3O6S
• Molecular Weight : 511.59 g/mol
• CAS Number : 1955506-65-6
• MDL Number : MFCD30180567

The compound features a pyrrolidine core substituted with various functional groups, including a benzyloxy carbonyl group and a tert-butoxy carbonyl group, which may influence its biological activity.

Antimicrobial Activity

Recent studies have highlighted the compound's potential antimicrobial properties. For instance, derivatives of similar structures have been shown to exhibit significant antibacterial activity against various strains of bacteria, including Gram-positive and Gram-negative bacteria. The mechanism often involves the disruption of bacterial DNA synthesis or cell wall integrity, leading to cell death .

Bacterial Strain	Activity Observed
Staphylococcus aureus	High
Escherichia coli	Moderate
Klebsiella pneumoniae	Low

The proposed mechanism of action for compounds related to this structure includes:

• DNA Interference : Similar compounds have been shown to generate reactive intermediates that can cause DNA strand breaks .
• Cell Membrane Disruption : The presence of hydrophobic groups may facilitate interaction with bacterial membranes, compromising their integrity .

Study 1: Synthesis and Evaluation

A recent study synthesized various derivatives based on this compound structure and evaluated their antibacterial properties using the agar disc diffusion method. The results indicated that certain modifications significantly enhanced antibacterial activity against resistant strains like MRSA (Methicillin-resistant Staphylococcus aureus) .

Study 2: In Vivo Testing

Another investigation involved in vivo testing on animal models to assess the therapeutic efficacy of this compound in treating infections caused by resistant bacteria. Results showed a marked reduction in bacterial load in treated subjects compared to controls, indicating promising therapeutic potential .

Anticancer Potential

Preliminary research suggests that this compound may also exhibit anticancer properties. Similar structures have been reported to inhibit cancer cell proliferation through various pathways, including apoptosis induction and cell cycle arrest . Further studies are needed to elucidate these effects specifically for this compound.

Neuroprotective Effects

Some derivatives have been explored for neuroprotective effects, particularly in models of neurodegenerative diseases. The ability to modulate G protein-coupled receptor (GPCR) pathways suggests potential applications in treating conditions like Alzheimer's disease .